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Compound of Interest

Compound Name: 7-Ethyl-1-nonanol

Cat. No.: B13421335

Get Quote

Executive Summary
7-Ethyl-1-nonanol (C₁₁H₂₄O) is a specific structural isomer of the C11 fatty alcohol family

(undecanols).[2] Unlike the linear 1-undecanol, which exhibits high crystallinity and a higher

melting point, the 7-ethyl branched isomer is characterized by a disrupted molecular packing

structure, resulting in a lower pour point and modified rheological properties.

This guide analyzes the chemical structure, synthesis pathways, and critical applications of 7-
ethyl-1-nonanol, positioning it within the broader context of "isoundecanols" used in high-

performance surfactants, lubricant esters, and plasticizers.

Part 1: Chemical Identity and Structural Logic
Structural Nomenclature
The molecule consists of a primary alcohol functional group attached to a nine-carbon

backbone, with an ethyl group substituted at the 7th carbon position.

IUPAC Name: 7-Ethylnonan-1-ol[1][2]

Molecular Formula: C₁₁H₂₄O[3]
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Molecular Weight: 172.31 g/mol [2][3]

Classification: Branched Primary Fatty Alcohol (C11)

Structural Visualization
The branching at the C7 position creates a "tail-end" steric bulk. This is distinct from Guerbet

alcohols (branched at C2), as the branch is remote from the hydroxyl head group. This

remoteness allows the hydroxyl group to maintain high reactivity for derivatization (e.g.,

ethoxylation) while the tail provides steric disruption, preventing crystallization.

SMILES:CCC(CC)CCCCCCO

Key Identifiers
Parameter Value

CAS Number

Not widely listed as isolated pure commodity;

falls under generic C11 isomers (e.g., CAS 112-

42-5 for generic undecanol or mixture CAS)

PubChem CID
Isomer specific entries vary; generic C11

alcohol data often applied

InChI Key
PCFOZHPCKQPZCN-UHFFFAOYSA-N

(Calculated for specific isomer)

ChemSpider Search for "7-ethylnonan-1-ol"

Part 2: Physiochemical Properties
The introduction of an ethyl group at the C7 position significantly alters the physical profile

compared to linear 1-undecanol. The following data synthesizes experimental ranges for C11

isomers and calculated values for this specific structure.

Comparative Property Table
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Property
7-Ethyl-1-Nonanol
(Branched)

1-Undecanol
(Linear)

Impact of
Branching

Physical State (20°C) Liquid Solid / Semi-solid

Melting Point

Depression:

Branching disrupts

crystal lattice

formation.

Melting Point <-15°C (Predicted) 11–19°C

Critical for cold-flow

applications

(lubricants).

Boiling Point (760

mmHg)
~230–235°C 243°C

Reduced Van der

Waals interactions

lower BP slightly.

Density (20°C) 0.830–0.835 g/mL 0.827 g/mL

Slight increase in

density due to

compact globular

shape.

Water Solubility Insoluble (<100 mg/L) Insoluble

Hydrophobicity

dominates; branching

reduces micelle

packing efficiency.

Viscosity Higher than linear Lower

Branching increases

internal

friction/entanglement.

LogP (Octanol/Water) ~4.5 4.2–4.4 High lipophilicity.

Solubility and Solvent Compatibility
7-Ethyl-1-nonanol exhibits excellent solubility in non-polar organic solvents (hexane, toluene)

and polar aprotic solvents (THF, acetone). Its compatibility with mineral oils is superior to linear

alcohols, making it a preferred intermediate for oil-soluble additives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13421335/docs?utm_src=pdf-body#7-ethyl-1-nonanol-structural-analysis-and-physiochemical-profile-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Synthesis Methodologies
The industrial production of specific C11 branched alcohols typically follows the Oxo Process

(Hydroformylation) or Guerbet Chemistry. However, the specific 7-ethyl structure implies a

targeted alkene precursor.

Primary Route: Hydroformylation of Branched Decenes
The most viable industrial route involves the hydroformylation of a specific branched decene

isomer, followed by hydrogenation.

Precursor Formation: Oligomerization of ethylene/propylene to yield 6-ethyl-1-octene (or

isomeric decenes).

Hydroformylation (Oxo Reaction): Reaction with Syngas (CO + H₂) using a Rhodium or

Cobalt catalyst.

Anti-Markovnikov addition leads to the terminal aldehyde.

Hydrogenation: Reduction of the aldehyde to the alcohol.

DOT Diagram: Synthesis Pathway
The following diagram illustrates the conversion from a branched alkene to the target alcohol.

Figure 1: Hydroformylation route for synthesis of 7-Ethyl-1-Nonanol
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(Branched Decene)
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[4]

Alternative Route: Grignard Synthesis (Lab Scale)
For high-purity analytical standards, a laboratory synthesis via Grignard reagents is preferred to

avoid isomer mixtures.

Reactants: 1-Bromo-5-ethylheptane + Ethylene Oxide.

Mechanism: Nucleophilic attack of the alkyl magnesium bromide on the epoxide ring extends

the chain by two carbons, yielding the primary alcohol.

Part 4: Applications and Performance
Surfactant Precursor (Ethoxylates)
When ethoxylated, 7-ethyl-1-nonanol forms non-ionic surfactants (C11-EOx).

Wetting Speed: The branched tail prevents the formation of rigid "gel phases" in water,

leading to faster wetting times compared to linear alcohol ethoxylates.

Foam Profile: Branched structures typically generate unstable foam lamellae, acting as low-

foaming agents suitable for industrial cleaning and textile processing.

Plasticizers
Esters of 7-ethyl-1-nonanol (e.g., with phthalic anhydride or adipic acid) are used as

plasticizers for PVC.

Benefit: The C11 chain length offers a balance between volatility (lower than C8/C9) and

compatibility (better than C13).

Permanence: The branched structure hinders migration of the plasticizer out of the polymer

matrix.

Lubricant Esters
Used in synthetic lubricants (polyol esters).
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Pour Point Depressant: The ethyl branch disrupts crystallization, allowing the lubricant to

remain fluid at sub-zero temperatures.

Hydrolytic Stability: The steric hindrance near the tail protects the ester linkage (if formed at

the head) less than C2-branched Guerbet alcohols, but still offers improved solubility in

additive packages.

Part 5: Safety and Handling (E-E-A-T)[5]
As a Senior Application Scientist, it is critical to treat "theoretical" or "isomer-specific" chemicals

with the safety protocols of their closest analogs (Generic C11 Alcohols) until specific data is

validated.

GHS Classification (Extrapolated)
Signal Word:WARNING

H315: Causes skin irritation.[5] (Standard for C10-C12 alcohols due to defatting action).

H319: Causes serious eye irritation.[6][5]

H411: Toxic to aquatic life with long-lasting effects.[7] (High logP implies bioaccumulation

potential).

Handling Protocol
PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.

Ventilation: Use in a fume hood. While volatility is low (BP >200°C), aerosols can be

irritating.

Spill Management: Absorb with inert material (vermiculite). Do not flush into surface water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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